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Compound of Interest |

Compound Name: 7-Bromo-8-methylquinoline
CAS No.: 809248-61-1
Cat. No.: B592043
. J

Core Directive & Scope

This guide defines the mandatory disposal protocols for 7-Bromo-8-methylquinoline (CAS:
809248-61-1). Due to its halogenated heterocyclic structure, this compound presents specific
environmental persistence risks and must never be discharged into sanitary sewer systems.

Critical Safety Warning: Treat this compound as a Halogenated Organic Waste. Improper
incineration or incompatibility with strong oxidizers can release toxic bromide vapors (

) and nitrogen oxides (
).
Compound Identification & Hazard Assessment

Before initiating disposal, verify the chemical identity to ensure compatibility with the waste
stream.
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Parameter Specification
Chemical Name 7-Bromo-8-methylquinoline
CAS Number 809248-61-1

Molecular Formula

) Solid (Pale yellow to off-white crystalline
Physical State
powder)

Warning H315: Causes skin irritation H319:
GHS Classification Causes serious eye irritation H335: May cause

respiratory irritation

Not specifically listed (P or U list), but defaults to
Waste Code (RCRA) D001 (Ignitable) if in flammable solvent or

Halogenated Solvent Waste streams.[1][2]

Pre-Disposal Handling & Segregation

Scientific Rationale: Segregation is critical because halogenated compounds require higher
incineration temperatures (>1100°C) to prevent the formation of dioxins and furans. Mixing with
non-halogenated waste complicates this process and increases disposal costs.

A. Solid Waste (Pure Compound)

o Container: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.
o Labeling: Affix a hazardous waste tag immediately.[3]

o Required Fields: "Hazardous Waste," "7-Bromo-8-methylquinoline,” "Solid,"
"Toxic/lIrritant.”

e Segregation: Do not mix with oxidizers (e.g., perchlorates, nitrates) or strong acids.

B. Liquid Waste (Solutions)

If the compound is dissolved in a solvent (e.g., DCM, DMSO, Methanol):
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» Halogenated Solvent Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

* Non-Halogenated Stream (Exception): If dissolved in Methanol/Ethanol, it must still be
tagged as containing a halogenated contaminant.

o Best Practice: Default to the Halogenated Waste carboy to prevent downstream
compliance violations.

Disposal Protocol (Step-by-Step)
Workflow Diagram: Waste Stream Decision Logic

The following diagram illustrates the decision process for disposing of 7-Bromo-8-
methylquinoline based on its physical state and mixture components.
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Start: 7-Bromo-8-methylquinoline Waste

Is the waste Solid or Liquid?

Solid (Powder/Crystals) Liquid (Solution)

'

Place in HDPE/Glass Jar .
(Do not fill >90%) Identify Solvent Base

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Methanol, DMSO)

\

Tag: 'Solid Hazardous Waste' Segregate into Tag as 'Non-Halogenated'
Constituent: 7-Bromo-8-methylquinoline HALOGENATED Waste Carboy BUT list Halogenated Contaminant

Transfer to EHS/Disposal Facility
(High-Temp Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating 7-Bromo-8-methylquinoline waste streams to ensure
regulatory compliance.

Detailed Procedure
1. Personal Protective Equipment (PPE)[4]
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e Gloves: Nitrile (0.11 mm minimum thickness). Double glove if handling liquid solutions in
DCM.

o Eye Protection: Chemical splash goggles.

o Respiratory: Work inside a certified chemical fume hood. If handling large quantities of dust,
use an N95 or P100 particulate respirator.

2. Spill Cleanup (Small Scale < 509)

If 7-Bromo-8-methylquinoline is spilled on the benchtop:
 Isolate: Evacuate the immediate area of unnecessary personnel.

o Dampen: Cover the spill with a paper towel dampened with a compatible solvent (e.g.,
ethanol) or water to prevent dust generation.

o Collect: Scoop the material and the paper towel into a dedicated solid waste container.
o Decontaminate: Wipe the surface with soap and water.[5][6]

o Disposal: Label the cleanup debris as hazardous waste. Do not throw in regular trash.

3. Final Disposal Path

e Do Not Autoclave: Thermal degradation may release toxic bromide fumes.
* Do Not Bleach: Reaction with hypochlorite can produce more toxic halogenated byproducts.

o Method: The only acceptable final disposal method is High-Temperature Incineration at a
permitted TSDF (Treatment, Storage, and Disposal Facility) capable of handling halogenated
organics.

Emergency Response

o Eye Contact: Rinse cautiously with water for 15 minutes.[4][7] Remove contact lenses if
present.[6][7][8][9] Seek medical attention immediately (Risk of corneal damage).[5][6]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b592043?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-bromoquinolin-8-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL03288&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.fishersci.com/store/msds?partNumber=AAH63987MD&productDescription=7-BROMOQUINOLINE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromoquinolin-8-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Skin Contact: Wash with plenty of soap and water.[5][6][7][9] If irritation persists, seek
medical advice.

¢ Inhalation: Remove person to fresh air. If breathing is difficult, oxygen should be
administered by qualified personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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